Cas no 7252-17-7 (7-chloro-[1,2,4]triazolo[4,3-c]pyrimidine-3,8-diamine)

• Product Name: 7-chloro-[1,2,4]triazolo[4,3-c]pyrimidine-3,8-diamine
• CAS No: 7252-17-7
• MF: C₅H₅ClN₆
• MW: 184.586397886276
• CID: 1759789
• PubChem ID: 249899
• Update Time: 2025-04-21

7-chloro-[1,2,4]triazolo[4,3-c]pyrimidine-3,8-diamine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-[1,2,4]triazolo[4,3-c]pyrimidine-3,8-diamine
• NSC68763
• AC1Q3RZ5
• CTK5D6354
• 7-chloro[1,2,4]triazolo[4,3-c]pyrimidine-3,8-diamine
• 7-Chlor-3.8-diamino-s-triazolo&lt
• 4.3-c&gt
• pyrimidin
• AC1L6PGO
• AG-K-67077
• AR-1H3231
• 7-Chlor-3.8-diamino-s-triazolo<4.3-c>pyrimidin;
• NSC-68763
• 7252-17-7
• DTXSID10290455

• Inchi： 1S/C5H5ClN6/c6-3-2(7)4-10-11-5(8)12(4)1-9-3/h1H,7H2,(H2,8,11)
• InChI Key： LBAZMWQDPLRPTI-UHFFFAOYSA-N
• SMILES： ClC1=C(C2=NN=C(N)N2C=N1)N

Computed Properties

• Exact Mass: 184.02600
• Monoisotopic Mass: 184.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 95.1Ų

Experimental Properties

• Density: 2.2
• Refractive Index: 2.005
• PSA: 95.12000
• LogP: 1.10450